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Technical Support Center: GPS Collar Tracking
for Large Mammals
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing GPS

collars for tracking large mammals, particularly in challenging hilly and forested environments.

Frequently Asked questions (FAQs)
Q1: What are the primary factors that interfere with GPS collar performance in hilly terrain?

A1: GPS collar performance in hilly or mountainous regions is primarily affected by obstructed

satellite signals. Key factors include:

Topography: Steep slopes, deep valleys, and narrow canyons can block the collar's line of

sight to a sufficient number of satellites required for an accurate location fix. Rugged terrain

is known to decrease fix success rates and increase location errors.[1][2]

Vegetation Canopy: Dense forest canopies, especially coniferous forests, can significantly

impede GPS signals, leading to fewer successful fixes and greater location inaccuracies.[3]

[4][5] The density of the canopy has a direct impact on the ability of the collar to obtain a 3D

location.[3]
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Animal Behavior: The animal's own behavior, such as denning in rock crevices or dense

vegetation, can affect the collar's ability to acquire a signal.[6] Collar orientation, which can

change with an animal's posture and movement, can also impact fix rates, especially under

dense canopy.[4][7]

Q2: How much location error can I expect from my GPS collars in mountainous environments?

A2: Location error can vary significantly based on environmental conditions and the quality of

the GPS fix (2D vs. 3D). In mountainous terrain, horizontal location errors for non-differentially

corrected GPS data can have a 50% circular error probable (CEP) of around 5.9 meters and a

95% CEP of approximately 30.6 meters.[8] However, in areas with dense canopy cover and

terrain obstruction, the 95% CEP can increase to over 100 meters.[9] It is crucial to conduct

pre-deployment tests in your specific study area to quantify expected errors.

Q3: Why is my GPS collar's battery draining faster than the manufacturer's specifications?

A3: Premature battery drain is a common issue, especially in challenging environments.

Several factors can contribute to this:

Cold Temperatures: Extreme cold can significantly reduce battery performance and longevity.

[10]

Poor GPS or Cellular Signal: In areas with weak satellite or cellular signals (for collars that

transmit data remotely), the collar will expend more energy attempting to acquire a fix or

transmit data.[11][12]

High Fix Rate Settings: A high frequency of location acquisition (short fix intervals) will

consume more battery power.[10] While shorter intervals can be associated with higher fix

success rates, they come at the cost of battery life.[1]

Physical Damage: Damage to the collar or charging port can lead to charging issues and

reduced battery life.[13]
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Q: My GPS collar is not acquiring a signal, or the fix success rate is very low. What steps can I

take to troubleshoot this?

A: Follow these steps to diagnose and resolve signal reception issues:

Initial Checks (Pre-Deployment or if the collar is accessible):

Clear View of the Sky: Ensure the collar has an unobstructed view of the sky, away from

buildings, dense tree cover, and other obstructions.[14] Leave the device outside for at

least 10 minutes to allow it to acquire a satellite connection.[15]

Hardware Inspection: Check the collar for any physical damage, particularly to the

antenna.[15]

Software/Firmware Update: Ensure the collar's firmware is up to date. Check the

manufacturer's website for any available updates.[14][15]

Master Reset: If the collar is still unable to acquire a signal, perform a master reset

according to the manufacturer's instructions.[15][16] After a reset, leave the collar in an

open area for an extended period to re-acquire satellite almanac data.

Environmental and Deployment Considerations:

Analyze Failed Fix Data: If you are receiving some data, analyze the locations of failed

fixes. Is there a correlation with specific terrain features (e.g., deep valleys, north-facing

slopes) or dense vegetation? This can help identify areas where GPS tracking may be

inherently difficult.

Adjust Fix Schedule: In areas with intermittent signal, a slightly longer fix interval might

paradoxically increase the chances of a successful fix by allowing more time for satellite

acquisition. However, be aware that significantly longer intervals can be associated with

lower fix success rates.[1]

Collar Fitting: Ensure the collar is fitted correctly on the animal. A collar that is too loose

can result in the antenna being improperly oriented. The antenna should ideally be

positioned on the back of the animal's neck with a clear view of the sky.[17]
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Issue: Inaccurate Location Data
Q: The GPS locations I am receiving seem inaccurate. How can I validate the data and improve

accuracy?

A: Inaccurate data is a common challenge in hilly terrain. Here’s how to address it:

Data Screening:

Filter by Fix Type: 3D fixes (using 4 or more satellites) are generally more accurate than

2D fixes.[18] Consider filtering out 2D fixes, but be aware this may introduce a bias

against areas with poorer satellite reception.[8]

Use Dilution of Precision (DOP) Values: DOP is a measure of the geometrical quality of

the satellite configuration. Higher DOP values indicate lower accuracy. Filter out locations

with high DOP values to improve the overall accuracy of your dataset.[9]

Identify and Remove Outliers: Screen your data for impossible locations (e.g., locations far

outside the animal's known range or impossible movements in a short time).[8]

Field Validation:

Stationary Collar Tests: Before deployment, place collars at known locations with varying

degrees of canopy cover and topographic obstruction to quantify location error in your

specific study area.[9][19]

Correlate with Direct Observation: If possible, correlate GPS locations with direct visual

observations of the collared animal to assess accuracy.

Issue: Premature Battery Failure
Q: The battery on my GPS collar is not lasting as long as expected. How can I troubleshoot

this?

A: To address premature battery drain, consider the following:

Charging and Maintenance:
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Inspect Charging Components: Check the charging port on the collar and the charging

cable for any damage or debris.[13][16] Clean the charging contacts if necessary.[13]

Full Charging Cycle: Ensure the collar is completing a full charging cycle before

deployment.

Battery Replacement: For collars that have been in use for an extended period, the battery

may need to be replaced.[13]

Optimizing Collar Settings:

Adjust Fix Rate: The most significant factor in battery consumption is the frequency of

GPS fixes. If your research objectives allow, reduce the fix rate (increase the interval

between fixes) to conserve power.[10]

Remote Data Transmission Schedule: For collars that transmit data via cellular or satellite

networks, schedule data uploads for times when the animal is likely to be in an area with

better reception to reduce the energy spent on transmission attempts.[11]

Data on GPS Collar Performance in Hilly and
Forested Terrain
The following tables summarize quantitative data on the impact of environmental factors on

GPS collar performance.

Table 1: Effect of Topography on GPS Collar Fix Success Rate and Location Error

Topography Type Fix Success Rate 3D Fix Proportion Location Error (m)

Flat to Rolling Higher Higher Lower

Rugged/Mountainous Lower[1][2] Lower[1][2] Higher[1][2]

Table 2: Influence of Canopy Cover on GPS Collar Fix Success Rate

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://dogtrapathfinder.com/manuals/pathfinder-series/8c7fd894-521f-4aed-ad60-4e02f91964a6/
https://support.garmin.com/lt-LT/?productID=6573&faq=jCVOzgLQdL7KmiymOe1ji8&tab=topics
https://dogtrapathfinder.com/manuals/pathfinder-series/8c7fd894-521f-4aed-ad60-4e02f91964a6/
https://dogtrapathfinder.com/manuals/pathfinder-series/8c7fd894-521f-4aed-ad60-4e02f91964a6/
https://pawtronicgpsfence.com/blogs/news/battery-life-problems-tips-for-extending-your-wireless-dog-collars-charge
https://www.tailme.co.za/support/troubleshooting-guide-understanding-battery-drainage-in-infinity-4g-gps-pet-trackers/
https://usgs-cru-individual-data.s3.amazonaws.com/jwcain/intellcont/Cain%20et%20al.%202005%20WSB%2033_926-934-1.pdf
https://www.researchgate.net/publication/347994546_Influence_of_topography_and_GPS_fix_interval_on_GPS_collar_performance
https://usgs-cru-individual-data.s3.amazonaws.com/jwcain/intellcont/Cain%20et%20al.%202005%20WSB%2033_926-934-1.pdf
https://www.researchgate.net/publication/347994546_Influence_of_topography_and_GPS_fix_interval_on_GPS_collar_performance
https://usgs-cru-individual-data.s3.amazonaws.com/jwcain/intellcont/Cain%20et%20al.%202005%20WSB%2033_926-934-1.pdf
https://www.researchgate.net/publication/347994546_Influence_of_topography_and_GPS_fix_interval_on_GPS_collar_performance
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Canopy Cover Fix Success Rate

Open (0-10%) ~95-100%

Moderate (40-60%) Can drop significantly

Dense (>80%)

Can be substantially lower, with some studies

showing fix rates declining more sharply when

the collar antenna is not upright.[7]

Table 3: Impact of Environmental Factors on Location Error

Condition 50% CEP (m) 95% CEP (m)

General Mountainous Terrain 5.9[8] 30.6[8]

Varied Canopy and Terrain - 14.3 to 557.0[9]

Experimental Protocols
Protocol: Pre-Deployment Stationary Collar Test
Objective: To quantify the fix success rate and location error of GPS collars in the specific

environmental conditions of the study area.

Methodology:

Site Selection:

Select a minimum of 3-5 test sites that are representative of the range of habitats and

topographic conditions in your study area (e.g., open areas, dense forest, steep slopes,

valley bottoms).

At each site, establish a precise reference location using a high-accuracy GPS unit with

differential correction or by averaging locations over an extended period (24+ hours).

Collar Deployment:
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Program the GPS collars with the same fix schedule you intend to use for your study

animals.

Securely mount the collars to a fixed structure (e.g., a post) at each test site. To test the

effect of collar orientation, you can place some collars in an upright position (antenna

pointing to the sky) and others in a horizontal position.[7]

Leave the collars in place for a sufficient duration to collect a large number of location fixes

(e.g., 7-14 days).

Data Analysis:

Download the data from the collars.

Calculate the fix success rate for each collar at each site (number of successful fixes /

number of attempted fixes).

For each successful fix, calculate the horizontal and vertical error by comparing the collar's

location to the known reference location.

Analyze how fix success rate and location error vary with habitat type, topography, and

collar orientation.
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Caption: A flowchart for troubleshooting GPS signal loss.
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Caption: Factors affecting GPS collar signal reception.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. usgs-cru-individual-data.s3.amazonaws.com [usgs-cru-individual-
data.s3.amazonaws.com]

2. researchgate.net [researchgate.net]

3. fs.usda.gov [fs.usda.gov]

4. Resolving issues of imprecise and habitat-biased locations in ecological analyses using
GPS telemetry data - PMC [pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. trackermentoring.com [trackermentoring.com]

7. researchgate.net [researchgate.net]

8. wildlifescience.ca [wildlifescience.ca]

9. researchgate.net [researchgate.net]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1253212?utm_src=pdf-body-img
https://www.benchchem.com/product/b1253212?utm_src=pdf-custom-synthesis
https://usgs-cru-individual-data.s3.amazonaws.com/jwcain/intellcont/Cain%20et%20al.%202005%20WSB%2033_926-934-1.pdf
https://usgs-cru-individual-data.s3.amazonaws.com/jwcain/intellcont/Cain%20et%20al.%202005%20WSB%2033_926-934-1.pdf
https://www.researchgate.net/publication/347994546_Influence_of_topography_and_GPS_fix_interval_on_GPS_collar_performance
https://www.fs.usda.gov/rm/pubs_other/rmrs_2000_gamo_r001.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC2894963/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2894963/
https://www.researchgate.net/publication/229492232_Accuracy_Precision_and_Observation_Rates_of_Global_Positioning_System_Telemetry_Collars
https://trackermentoring.com/wp-content/uploads/2020/12/Lawrence-Apfel-et-al_2012_An-accuracy-assessment-of-gps-wildlife-tracking-collars-in-patagonia.pdf
https://www.researchgate.net/figure/Effect-of-collar-orientation-and-canopy-cover-on-Global-Positioning-System-GPS-fix_fig5_227760772
https://wildlifescience.ca/wp-content/uploads/2022/11/DEon-et-al-2002-.-GPS-radiotelemetry-error-and-bias-in-mountainous-terrain.pdf
https://www.researchgate.net/publication/229452058_Effects_of_habitat_on_GPS_collar_performance_Using_data_screening_to_reduce_location_error
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1253212?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. pawtronicgpsfence.com [pawtronicgpsfence.com]

11. Troubleshooting Guide: Understanding Battery Drainage in Infinity 4G GPS Pet Trackers
- TailMe - Keeping a tail on your pets. [tailme.co.za]

12. help.tractive.com [help.tractive.com]

13. dogtrapathfinder.com [dogtrapathfinder.com]

14. pawtronicgpsfence.com [pawtronicgpsfence.com]

15. youtube.com [youtube.com]

16. support.garmin.com [support.garmin.com]

17. support.garmin.com [support.garmin.com]

18. researchgate.net [researchgate.net]

19. researchgate.net [researchgate.net]

To cite this document: BenchChem. [Troubleshooting GPS collar tracking for large mammals
in hilly terrain]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1253212#troubleshooting-gps-collar-tracking-for-
large-mammals-in-hilly-terrain]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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